
5-Methoxybenzo[d]thiazole-2-thiol CAS number
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxybenzo[d]thiazole-2-thiol

Cat. No.: B1334758 Get Quote

5-Methoxybenzo[d]thiazole-2-thiol: A Technical
Overview
CAS Number: 55690-60-3

Molecular Formula: C₈H₇NOS₂

This technical guide provides an in-depth overview of 5-Methoxybenzo[d]thiazole-2-thiol, a
heterocyclic organic compound of interest to researchers in medicinal chemistry and materials

science. Due to the limited availability of public data on this specific molecule, this document

also draws upon data from closely related methoxy-benzothiazole derivatives to illustrate the

potential properties, synthesis, and biological activities of this chemical class.

Physicochemical and Structural Data
5-Methoxybenzo[d]thiazole-2-thiol is a benzothiazole derivative characterized by a methoxy

group at the 5-position and a thiol group at the 2-position.[1] The presence of these functional

groups, along with the bicyclic aromatic core, imparts specific physicochemical properties that

are crucial for its application as a synthetic intermediate and a scaffold for drug discovery.[1][2]

Table 1: Physicochemical Properties of 5-Methoxybenzo[d]thiazole-2-thiol
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Property Value Reference

CAS Number 55690-60-3 [2][3]

Molecular Weight 197.28 g/mol [2]

Molecular Formula C₈H₇NOS₂ [2]

Melting Point 190-192 °C [3]

Boiling Point 340.8 ± 44.0 °C (Predicted) [3]

Density 1.44 ± 0.1 g/cm³ (Predicted) [3]

pKa 9.27 ± 0.20 (Predicted) [3]

Water Solubility Insoluble [3]

Appearance Solid (powder) [1]

Synthesis and Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 5-Methoxybenzo[d]thiazole-2-thiol is
not readily available, a plausible synthetic route can be proposed based on established

methods for analogous 2-mercaptobenzothiazoles. The classical synthesis, developed by

Hoffmann, involves the reaction of an appropriate aminothiophenol with carbon disulfide.

Proposed Synthesis Workflow
The synthesis can be envisioned starting from 4-methoxyaniline. The introduction of a thiol

group ortho to the amine, followed by cyclization with carbon disulfide, would yield the target

compound.
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Starting Material Step 1: Ortho-Thiolation

Step 2: Cyclization

4-Methoxyaniline

2-Amino-5-methoxythiophenol
(Intermediate)

 Reaction 

5-Methoxybenzo[d]thiazole-2-thiol
(Final Product)

 Reaction 

Thiolating Agent
(e.g., S₂Cl₂)

Carbon Disulfide (CS₂)
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Potential Mechanisms of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Methoxybenzo[d]thiazole-2-thiol CAS number and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334758#5-methoxybenzo-d-thiazole-2-thiol-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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